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Compound of Interest

Compound Name: Fortunolide A

Cat. No.: B15591360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the absolute
configuration of Fortunolide A, a 17-nor-cephalotane-type diterpenoid. The information
presented herein is based on the pivotal study that first reported its definitive stereochemistry,
offering a valuable resource for researchers in natural product chemistry, stereochemistry, and
drug discovery.

Core Findings: The Absolute Configuration of
Fortunolide A

The absolute configuration of Fortunolide A was unequivocally established for the first time
through single-crystal X-ray crystallographic analysis.[1][2][3][4][5][6] This analysis revealed the
precise three-dimensional arrangement of the atoms in the molecule, confirming the
stereochemistry at all chiral centers.

Data Presentation

The crystallographic data for Fortunolide A are summarized in the table below, providing key
parameters from the X-ray diffraction experiment.[1]

Table 1: Crystallographic Data for Fortunolide A
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Parameter Value
Empirical Formula C19H2004
Formula Weight 312.35
Crystal System Orthorhombic
Space Group P212121

, _ _ a=10.0126(3) A, b =11.2483(4) A, c =
Unit Cell Dimensions

13.5869(5) A
Temperature 170 K
Wavelength 1.34139 A

In addition to the crystallographic data, spectroscopic analysis is crucial for the characterization
of Fortunolide A. The following table presents a comparison of the *H and 3C NMR data as
reported in the literature.

Table 2: NMR Spectroscopic Data for Fortunolide A[1]
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Position 5C (CDCls) OH (CDCI3, Jin  dC (pyridine- oH (p-yridine-
Hz) ds) ds, J in Hz)
1 133.4 6.20 (d, 11.5) 134.1 6.22 (d, 11.5)
2 126.8 5.95 (d, 11.5) 127.3 5.98 (d, 11.5)
3 149.2 149.8
4 125.1 6.81 (s) 125.8 7.02 (s)
5 140.8 141.5
6 40.8 268 (dd, 13.5, 41.1 2.75 (m)
6.0)
2.59 (dd, 13.5,
2.0) 2.65 (m)
7 48.1 2.95 (m) 48.5 3.05 (m)
8 83.2 4.65 (d, 5.0) 83.8 4.75 (d, 5.0)
9 52.3 2.21 (m) 52.8 2.30 (m)
10 42.1 1.95 (m) 425 2.05 (m)
11 175.4 176.1
12 81.5 5.01 (s) 82.1 5.15 (s)
13 35.1 2.15 (m) 35.5 2.25 (m)
14 28.2 1.65 (m) 28.6 1.75 (m)
1.55 (m) 1.65 (m)
15 21.8 1.15 (d, 7.0) 22.1 1.20 (d, 7.0)
16 170.2 170.8
18 20.9 2.10 (s) 21.2 2.18 (s)
19 15.2 1.05 (d, 7.0) 15.5 1.10 (d, 7.0)
20 13.9 1.01 (d, 7.0) 14.2 1.08 (d, 7.0)
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Experimental Protocols

The definitive determination of the absolute configuration of Fortunolide A relied on single-
crystal X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis

A suitable single crystal of Fortunolide A was selected and mounted on a diffractometer. The
crystallographic data were collected at a low temperature (170 K) to minimize thermal
vibrations and obtain high-quality diffraction data. The structure was solved using direct
methods and refined by full-matrix least-squares on F2. The absolute configuration was
determined based on the anomalous dispersion effects of the constituent atoms.

Visualization of the Determination Workflow

The following diagram illustrates the logical workflow for the determination of the absolute
configuration of Fortunolide A.
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Caption: Workflow for the determination of the absolute configuration of Fortunolide A.
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While no specific signaling pathways involving Fortunolide A have been detailed in the
reviewed literature, some related compounds from Cephalotaxus fortunei have demonstrated
significant cytotoxicity against A549 and HL-60 cells.[1][2][3][4][5][6] This suggests potential for
future research into the molecular mechanisms and signaling pathways affected by this class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Absolute Stereochemistry of Fortunolide
A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591360#absolute-configuration-of-fortunolide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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